Cas no 125416-48-0 (2-Diazonio-3-ethoxy-3-oxo-1-[(2-oxohept-6-en-1-yl)oxy]prop-1-en-1-olate)

• Product Name: 2-Diazonio-3-ethoxy-3-oxo-1-[(2-oxohept-6-en-1-yl)oxy]prop-1-en-1-olate
• CAS No: 125416-48-0
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 2760694
• PubChem ID: 71340343
• Update Time: 2025-04-21

2-Diazonio-3-ethoxy-3-oxo-1-[(2-oxohept-6-en-1-yl)oxy]prop-1-en-1-olate Chemical and Physical Properties

Names and Identifiers

• 125416-48-0
• 2-Diazonio-3-ethoxy-3-oxo-1-[(2-oxohept-6-en-1-yl)oxy]prop-1-en-1-olate
• DTXSID10767556

• Inchi： 1S/C12H16N2O5/c1-3-5-6-7-9(15)8-19-12(17)10(14-13)11(16)18-4-2/h3H,1,4-8H2,2H3
• InChI Key： QEOMRSKKWGRJEH-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OCC)=[N+]=[N-])=O)CC(CCCC=C)=O

Computed Properties

• Exact Mass: 268.10592162Da
• Monoisotopic Mass: 268.10592162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 71.7Ų